methyl 4-(2-(3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H17FN4O5/c1-32-23(31)15-6-10-17(11-7-15)25-19(29)13-28-12-2-3-18(22(28)30)21-26-20(27-33-21)14-4-8-16(24)9-5-14/h2-12H,13H2,1H3,(H,25,29)
• InChI Key: HRCMUMHXIJGNNM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C23H17FN4O5
• Molecular Weight: 448.4 g/mol

Description

The compound contains several functional groups including a fluorophenyl group, an oxadiazole ring, a pyridinone ring, and an acetamido group. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound’s structure is likely to be planar due to the presence of the aromatic rings. The fluorine atom on the phenyl ring is an electron-withdrawing group, which could affect the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, the acetamido group could participate in hydrolysis reactions, and the fluorophenyl group could undergo nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar acetamido group could enhance its solubility in polar solvents.

Scientific Research Applications

Antiviral Activity

. Researchers synthesized and characterized FOMMP using various techniques, including FT-IR, UV-Vis, NMR spectroscopy, and single-crystal X-ray diffraction. The compound’s low energy gap suggests chemical reactivity, and its electrophilicity index points toward possible biological activity. Further studies could explore its efficacy against specific viruses.

Antifungal Properties

. Investigating FOMMP’s effects on fungal pathogens could provide valuable insights into its potential therapeutic applications.

Computational Chemistry

FOMMP’s geometric structure and electronic properties have already been analyzed using density functional theory (DFT). Further computational studies can explore its interactions with other molecules, solvents, or surfaces.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and more.